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The Impact of 1,8-Diiodooctane on Solar Cell
Performance: A Comparative Guide

The incorporation of solvent additives is a widely adopted strategy to enhance the efficiency of
solution-processed solar cells. Among these, 1,8-diiodooctane (DIO) has emerged as a key
additive for optimizing the morphology of the active layer in both organic and inorganic thin-film
solar cells. This guide provides a comprehensive comparison of the performance of solar cells
fabricated with and without DIO, supported by experimental data and detailed protocols for
researchers and scientists in the field.

The primary role of 1,8-diiodooctane in solar cell fabrication is to influence the nanoscale
morphology of the photoactive layer.[1][2] By selectively dissolving one of the components of
the active layer blend, DIO promotes a more favorable phase separation, leading to the
formation of bicontinuous interpenetrating networks.[3] This optimized morphology enhances
exciton dissociation into free charge carriers and improves charge transport to the respective
electrodes, ultimately boosting the overall power conversion efficiency of the device.[2][3]

Performance Comparison of Solar Cells With and
Without 1,8-Diiodooctane

The addition of 1,8-diiodooctane as a processing additive has been shown to significantly
improve the key performance parameters of various types of solar cells. The following table
summarizes the comparative performance of solar cells fabricated with and without DIO,
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highlighting the improvements in power conversion efficiency (PCE), short-circuit current
density (Jsc), open-circuit voltage (Voc), and fill factor (FF).
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Mechanism of Performance Enhancement by 1,8-
Diiodooctane

The performance enhancement in solar cells upon the addition of 1,8-diiodooctane is primarily
attributed to its role as a morphology modifier. The following diagram illustrates the proposed
mechanism.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubmed.ncbi.nlm.nih.gov/24734595/
https://pubmed.ncbi.nlm.nih.gov/24734595/
https://pubs.rsc.org/en/content/articlelanding/2018/ta/c8ta06865h
https://pubs.rsc.org/en/content/articlelanding/2018/ta/c8ta06865h
https://blog.csdn.net/FluximAG/article/details/118730775
https://blog.csdn.net/FluximAG/article/details/118730775
https://www.benchchem.com/product/b1585395?utm_src=pdf-body
https://www.benchchem.com/product/b1585395?utm_src=pdf-body
https://www.benchchem.com/product/b1585395?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

Without DIO

Poorly-ordered Addition of

Active Layer

1,8-Diiodooctane

With DIO

Limited Exciton
Dissociation

Optimized Nanoscale
Morphology

Enhanced Exciton
Dissociation

Inefficient Charge
Transport

Improved Charge
Transport

High Device
Performance

Click to download full resolution via product page

Low Device
Performance

Caption: Mechanism of DIO-induced performance enhancement.

Experimental Protocols

This section provides a detailed methodology for the fabrication and characterization of organic
solar cells, both with and without the 1,8-diiodooctane additive.

Materials and Reagents:

e Substrates: Indium tin oxide (ITO) coated glass
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e Hole Transport Layer (HTL): Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate
(PEDOT:PSS)

e Active Layer Materials:
o Electron Donor: Poly(3-hexylthiophene) (P3HT) or PBTIBDT

o Electron Acceptor:[5][5]-Phenyl-C61-butyric acid methyl ester (PC61BM) or[5][5]-Phenyl-
C71-butyric acid methyl ester (PC71BM)

e Solvent: Chlorobenzene (CB) or o-dichlorobenzene (o-DCB)
o Additive: 1,8-Diiodooctane (DIO)

e Cathode: Aluminum (Al) or Calcium (Ca)/Aluminum (Al)

Device Fabrication Workflow:
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Caption: Experimental workflow for solar cell fabrication.

Detailed Fabrication Steps:

o Substrate Cleaning: ITO-coated glass substrates are sequentially cleaned in an ultrasonic
bath with detergent, deionized water, acetone, and isopropanol for 15 minutes each. The
substrates are then dried with a nitrogen gun and treated with UV-ozone for 20 minutes to
improve the wettability and work function of the ITO surface.

e Hole Transport Layer Deposition: A layer of PEDOT:PSS is spin-coated onto the cleaned ITO
substrates at 4000 rpm for 60 seconds. The films are then annealed at 150°C for 15 minutes

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.researchandmarkets.com/reports/4720848/characterization-techniques-for-perovskite-solar
https://www.researchandmarkets.com/reports/4720848/characterization-techniques-for-perovskite-solar
https://www.researchandmarkets.com/reports/4720848/characterization-techniques-for-perovskite-solar
https://www.researchandmarkets.com/reports/4720848/characterization-techniques-for-perovskite-solar
https://www.benchchem.com/product/b1585395?utm_src=pdf-body
https://www.benchchem.com/product/b1585395?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

in a nitrogen-filled glovebox.

o Active Layer Solution Preparation:

o Without DIO: The donor polymer (e.g., P3HT) and fullerene acceptor (e.g., PC61BM) are
dissolved in a solvent like chlorobenzene at a specific weight ratio (e.g., 1:0.8) to achieve
a total concentration of around 20-30 mg/mL. The solution is stirred overnight at a slightly
elevated temperature (e.g., 50°C) to ensure complete dissolution.

o With DIO: 1,8-diiodooctane is added to the pre-mixed active layer solution at a specific
volume percentage (e.g., 3 vol%). The solution is then stirred for a few more hours before
use.

e Active Layer Deposition: The active layer solution (with or without DIO) is spin-coated on top
of the PEDOT:PSS layer inside a nitrogen-filled glovebox. The spin-coating speed and time
are optimized to achieve the desired film thickness (typically 80-120 nm). The films are then
subjected to a solvent annealing process by keeping them in a covered petri dish for a period
of time, followed by thermal annealing at a specific temperature (e.g., 110-150°C) to promote
morphology optimization.

o Cathode Deposition: A metal cathode, such as a bilayer of Ca/Al (20 nm/100 nm) or a single
layer of Al (100 nm), is deposited on top of the active layer by thermal evaporation under
high vacuum (<10-° Torr). The deposition rate and thickness are monitored using a quartz
crystal microbalance.

» Device Encapsulation: The fabricated devices are encapsulated using a UV-curable epoxy
resin and a glass slide to prevent degradation from exposure to air and moisture.

Characterization Techniques:

o Current Density-Voltage (J-V) Characteristics: The J-V curves of the solar cells are
measured under simulated AM 1.5G illumination (100 mW/cm?) using a solar simulator and a
source meter. The key performance parameters (PCE, Jsc, Voc, and FF) are extracted from
these curves.

o External Quantum Efficiency (EQE): EQE spectra are measured to determine the ratio of
collected charge carriers to incident photons at each wavelength.
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e Atomic Force Microscopy (AFM): AFM is used to characterize the surface morphology and
roughness of the active layer films.

e Transmission Electron Microscopy (TEM): TEM can be employed to visualize the nanoscale
phase separation within the active layer.

» X-ray Diffraction (XRD): XRD analysis provides information on the crystallinity of the polymer
donor in the active layer.

In conclusion, the use of 1,8-diiodooctane as a solvent additive is a highly effective method for
improving the performance of solution-processed solar cells. By carefully controlling the active
layer morphology, significant enhancements in power conversion efficiency can be achieved.
The experimental protocols and data presented in this guide offer a valuable resource for
researchers working on the development of next-generation photovoltaic technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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